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Compound of Interest

Compound Name: Planteose

CAS No.: 470-57-5

Cat. No.: B12796885

Get Quote

Introduction

Planteose is a non-reducing trisaccharide composed of galactose, fructose, and glucose, with

the systematic name α-D-Galactopyranosyl-(1→6)-β-D-fructofuranosyl-(2→1)-α-D-

glucopyranoside. It is an isomer of raffinose, another common oligosaccharide in plants,

differing in the linkage of the galactose unit to the sucrose moiety. The structural similarity of

these isomers makes their separation and individual quantification challenging. Porous

graphitic carbon (PGC) chromatography offers a powerful solution for the analysis of such

closely related polar and structural isomers due to its unique retention mechanism. This

application note details a robust method for the analysis of Planteose in plant-derived samples

using PGC chromatography coupled with mass spectrometry (MS).

Principle of Separation

Porous graphitic carbon is a unique stationary phase that separates analytes based on a

combination of hydrophobic and polar interactions. The flat, polarizable surface of the graphite

allows for retention of polar compounds, a phenomenon known as the polar retention effect on

graphite (PREG). The separation of oligosaccharide isomers like Planteose and raffinose on

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b12796885#bc-rfq
https://www.benchchem.com/product/b12796885/docs?utm_src=pdf-body#application-notes-analysis-of-planteose-using-porous-graphitic-carbon-chromatography
https://www.benchchem.com/product/b12796885/docs?utm_src=pdf-body#application-notes-analysis-of-planteose-using-porous-graphitic-carbon-chromatography
https://www.benchchem.com/product/b12796885/docs?utm_src=pdf-body#application-notes-analysis-of-planteose-using-porous-graphitic-carbon-chromatography
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12796885?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


PGC is influenced by their three-dimensional structure and the ability of their hydroxyl groups to

interact with the graphite surface. Subtle differences in the spatial arrangement of these

hydroxyl groups lead to differential retention, enabling their chromatographic separation.

Data Presentation
Table 1: Chromatographic and Mass Spectrometric Parameters for Planteose and Raffinose

Analysis.

Parameter Value

Column Hypercarb Porous Graphitic Carbon (PGC)

100 x 2.1 mm, 5 µm

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B 0.1% Formic Acid in Acetonitrile

Gradient 5% to 40% B over 20 minutes

Flow Rate 0.3 mL/min

Column Temperature 40 °C

Injection Volume 5 µL

Ionization Mode Negative Electrospray Ionization (ESI-)

MS/MS Fragmentation Collision-Induced Dissociation (CID)

Precursor Ion (m/z) 503.16 [M-H]⁻

Product Ions (m/z) Distinct for Planteose and Raffinose

Table 2: Representative Retention Times and Key Diagnostic Fragment Ions for Isomer

Discrimination.
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Compound Retention Time (min)
Key Diagnostic Fragment
Ions (m/z)

Raffinose 12.5
Specific fragments indicative of

the Gal-Glu linkage

Planteose 13.2
Specific fragments indicative of

the Gal-Fru linkage

Note: Retention times are approximate and may vary depending on the specific instrument,

column condition, and mobile phase preparation.

Experimental Protocols
1. Sample Preparation from Plant Seeds

This protocol is designed for the extraction of soluble oligosaccharides, including Planteose,

from plant seed matrices.

Materials:

Plant seeds

Mortar and pestle or cryogenic grinder

80% (v/v) Ethanol

Water bath or heating block

Centrifuge

0.22 µm syringe filters

HPLC vials

Procedure:

Weigh approximately 100 mg of finely ground seed powder into a microcentrifuge tube.
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Add 1 mL of 80% ethanol.

Vortex thoroughly to ensure complete mixing.

Incubate the mixture at 80°C for 15 minutes to facilitate extraction and inactivate

enzymatic activity.

Centrifuge the sample at 10,000 x g for 10 minutes.

Carefully collect the supernatant, which contains the soluble oligosaccharides.

Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial for analysis.

2. PGC-LC-MS/MS Analysis

This protocol outlines the chromatographic separation and mass spectrometric detection of

Planteose.

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system

Hypercarb PGC column (100 x 2.1 mm, 5 µm)

Mass spectrometer with ESI source and MS/MS capability

Chromatographic Conditions:

Equilibrate the PGC column with 95% Mobile Phase A and 5% Mobile Phase B for at least

15 minutes at a flow rate of 0.3 mL/min.

Inject 5 µL of the prepared sample extract.

Apply the following linear gradient:

0-2 min: 5% B

2-15 min: 5% to 40% B
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15-17 min: 40% to 95% B

17-20 min: Hold at 95% B

20.1-25 min: Return to 5% B and re-equilibrate.

Maintain the column temperature at 40°C throughout the analysis.

Mass Spectrometry Conditions:

Set the ESI source to negative ionization mode.

Perform a full scan from m/z 100 to 1000 to detect the deprotonated molecule of

Planteose ([M-H]⁻ at m/z 503.16).

Set up a targeted MS/MS experiment for the precursor ion at m/z 503.16.

Optimize the collision energy to generate characteristic fragment ions for both Planteose
and raffinose to ensure their unambiguous identification. The specific fragmentation

patterns are key to distinguishing these isomers.[1]

Visualizations

Sample Preparation Instrumental Analysis
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Caption: Experimental workflow for Planteose analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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